Cas no 899983-96-1 (N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899983-96-1
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5491913
• Update Time: 2025-06-08

N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-(3,4-dimethylphenyl)-1,2-dihydro-1-methyl-2-oxo-
• N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O2/c1-11-6-7-14(9-12(11)2)20-17(22)15-10-13-5-4-8-19-16(13)21(3)18(15)23/h4-10H,1-3H3,(H,20,22)
• InChI Key： ZCJYCJNZGBMIAS-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=CN=2)C=C(C(NC2=CC=C(C)C(C)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Comprehensive Overview of N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899983-96-1)

The compound N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899983-96-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,8-naphthyridine core and a 3,4-dimethylphenyl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory and metabolic disorders.

One of the key reasons for the growing attention toward N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is its potential as a small-molecule inhibitor. In recent years, small-molecule inhibitors have become a hot topic in drug development due to their ability to modulate protein-protein interactions and enzymatic activity. This compound's carboxamide moiety and naphthyridine backbone suggest possible interactions with biological targets, making it a candidate for further investigation in oncology and neurology.

The synthesis and characterization of CAS No. 899983-96-1 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its methyl-2-oxo-1,2-dihydro group contributes to its stability under physiological conditions, a critical factor for bioavailability. Researchers are also examining its solubility and permeability, which are essential for oral drug formulation. These properties align with current trends in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a major focus in modern pharmacology.

In the context of AI-driven drug discovery, N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been flagged as a promising scaffold for virtual screening. Computational models predict its binding affinity for various targets, reducing the time and cost associated with traditional high-throughput screening. This aligns with the increasing demand for cost-effective drug development solutions, a frequently searched topic in scientific and industrial circles.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomics and proteomics, there is a growing need for molecules that can be tailored to individual patient profiles. The structural flexibility of CAS No. 899983-96-1 allows for derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability makes it a valuable tool in the quest for precision therapeutics, a trending topic in healthcare innovation.

Environmental and regulatory considerations are also part of the discussion surrounding N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. As the pharmaceutical industry moves toward green chemistry, the synthesis pathways for this compound are being optimized to minimize waste and energy consumption. This reflects broader societal concerns about sustainability, a frequently searched keyword in scientific and environmental forums.

In summary, N-(3,4-dimethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899983-96-1) represents a multifaceted compound with applications spanning drug discovery, computational biology, and sustainable chemistry. Its unique structure and adaptable properties position it as a molecule of interest for future research and development, particularly in alignment with contemporary scientific and industrial priorities.